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Compound Name: 2,6-Diethylaniline

Cat. No.: B152787 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2,6-Diethylaniline (2,6-DEA), a key intermediate in the synthesis of various industrial

chemicals, including herbicides and dyes, has the potential for environmental release.

Understanding its environmental fate is crucial for assessing its ecological risk. This technical

guide provides a comprehensive overview of the current scientific understanding of the

environmental persistence, degradation, mobility, and bioaccumulation of 2,6-diethylaniline. It

summarizes key physicochemical properties and degradation pathways, and outlines

experimental protocols for its environmental assessment.

Physicochemical Properties
The environmental behavior of a chemical is largely governed by its physical and chemical

properties. These properties for 2,6-diethylaniline are summarized in Table 1.
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Property Value Reference

Molecular Formula C₁₀H₁₅N [1][2]

Molecular Weight 149.23 g/mol [1][2]

Physical State Liquid [3]

Color Clear yellow to reddish-brown [4]

Melting Point 3-4 °C [4]

Boiling Point 243 °C [4]

Density 0.906 g/mL at 25 °C [4]

Water Solubility 670 mg/L at 26.7 °C [4][5]

Vapor Pressure 0.02 mm Hg at 20 °C [1][2]

pKa ~4.30 (estimated) [5]

Log Kow (Octanol-Water

Partition Coefficient)
3.15 (estimated) [6]

Henry's Law Constant
1.1 x 10⁻⁶ atm-m³/mol

(estimated)
[5]

Environmental Fate and Transport
The environmental fate of 2,6-diethylaniline is determined by a combination of transport and

transformation processes, including biodegradation, abiotic degradation, and partitioning

between different environmental compartments.

Degradation
2.1.1. Biodegradation

Biodegradation is a primary mechanism for the dissipation of 2,6-diethylaniline in the

environment. It is known to be a metabolite of chloroacetanilide herbicides such as alachlor

and butachlor.[7]
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Under aerobic conditions, studies have shown that 2,6-diethylaniline can be degraded by soil

microorganisms. For instance, more than 40% and 75% of 2,6-diethylaniline disappeared

after 5 and 20 hours, respectively, in a soil-water slurry, indicating that biodegradation can be a

significant degradation pathway.[5] The soil microorganism Chaetomium globosum has been

shown to degrade 2,6-diethylaniline to 2,6-diethylacetanilide and 2,6-diethyl-p-benzoquinone.

[8] Another identified aerobic metabolite is 4-amino-3,5-diethylphenol, which can be further

oxidized.[7]

Anaerobic degradation of 2,6-diethylaniline is generally slower. In one study using agricultural

soil, 17-32% degradation was observed over 30 days under anaerobic conditions.[7]

A proposed metabolic pathway for 2,6-diethylaniline in soil is presented below.

2,6-Diethylaniline

2,6-DiethylacetanilideAcetylation

4-Amino-3,5-diethylphenolOxidation

2,6-Diethyl-p-benzoquinoneOxidation

3,5-Diethyl-benzoquinone-4-imineFurther Oxidation

Click to download full resolution via product page

Figure 1: Proposed metabolic pathway of 2,6-Diethylaniline in soil.

2.1.2. Abiotic Degradation

Abiotic degradation processes, including hydrolysis and photolysis, can also contribute to the

transformation of 2,6-diethylaniline in the environment.

Hydrolysis: 2,6-Diethylaniline is not expected to undergo significant hydrolysis in the

environment due to the absence of hydrolyzable functional groups.[5] Experimental studies

following OECD Guideline 111 would be needed to confirm its stability to hydrolysis under

various pH conditions.
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Photolysis: Anilines, in general, absorb light in the environmental UV spectrum (>290 nm),

suggesting that 2,6-diethylaniline may be susceptible to direct photolysis in sunlit surface

waters and on soil surfaces.[5] The estimated atmospheric half-life due to reaction with

photochemically-produced hydroxyl radicals is approximately 2.4 hours.[5]

Transport and Mobility
The transport and mobility of 2,6-diethylaniline in the environment are influenced by its

partitioning behavior between soil, water, and air.

Soil Mobility: The soil organic carbon-water partitioning coefficient (Koc) is a key parameter

for assessing the mobility of a chemical in soil. The estimated Koc for 2,6-diethylaniline is

457, which suggests it has moderate mobility in soil.[5] However, as an aromatic amine, 2,6-
diethylaniline can bind to humic materials in soil, which may reduce its mobility.[5]

Furthermore, with an estimated pKa of around 4.3, it can exist in a protonated form in acidic

to neutral soils, which would lead to stronger binding to soil particles.[5]

Volatilization: The estimated Henry's Law constant of 1.1 x 10⁻⁶ atm-m³/mol suggests that

volatilization from water surfaces may be a slow but relevant process.[5] The volatilization

half-life from a model river is estimated to be 27 days, while from a model lake it is estimated

to be 295 days.[5] Volatilization from moist soil surfaces may also occur.[5]

Bioaccumulation
The potential for a chemical to accumulate in living organisms is assessed by its

bioconcentration factor (BCF). A measured BCF of 120 has been reported for 2,6-
diethylaniline in Gambusia fish.[5][6] This value suggests a high potential for bioconcentration

in aquatic organisms.[5]

Summary of Quantitative Environmental Fate Data
The following tables summarize the available quantitative data on the environmental fate of

2,6-diethylaniline.

Table 2: Degradation of 2,6-Diethylaniline
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Degradation
Process

Medium Conditions
Half-
life/Degradatio
n Rate

Reference

Biodegradation Soil-water slurry Aerobic

>40%

degradation in 5

hrs; >75% in 20

hrs

[5]

Agricultural soil Anaerobic

17-32%

degradation in 30

days

[7]

Atmospheric

Oxidation
Air

Reaction with

OH radicals

~2.4 hours

(estimated)
[5]

Hydrolysis Water -
Not expected to

be significant
[5]

Photolysis Water/Soil Sunlight
Potential for

direct photolysis
[5]

Table 3: Environmental Partitioning and Bioaccumulation of 2,6-Diethylaniline

Parameter Value Method Reference

Soil Organic Carbon-

Water Partitioning

Coefficient (Koc)

457 Estimated [5]

Bioconcentration

Factor (BCF)
120

Measured (Gambusia

fish)
[5][6]

Experimental Protocols
This section outlines the general methodologies for key experiments to assess the

environmental fate of 2,6-diethylaniline.

Aerobic and Anaerobic Soil Metabolism Study
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This protocol is based on general guidelines for soil metabolism studies.

Objective: To determine the rate and pathway of 2,6-diethylaniline degradation in soil under

aerobic and anaerobic conditions.

Materials:

Test soil (characterized for pH, organic matter content, texture, etc.)

2,6-Diethylaniline (analytical standard, radiolabeled if possible)

Incubation vessels (e.g., biometer flasks)

Deionized water

Analytical instruments (GC-MS or LC-MS/MS)

Procedure:

Soil Preparation: Sieve fresh soil (<2 mm) and adjust the moisture content to 40-60% of its

maximum water holding capacity.

Fortification: Treat a known amount of soil with a standard solution of 2,6-diethylaniline to

achieve a desired concentration (e.g., 5-10 mg/kg).

Incubation:

Aerobic: Transfer the treated soil to incubation vessels that allow for adequate air

exchange.

Anaerobic: Flood the treated soil with deionized water and purge the headspace with an

inert gas (e.g., nitrogen) to establish anaerobic conditions.

Incubation Conditions: Maintain the flasks at a constant temperature (e.g., 20-25°C) in the

dark.

Sampling: Collect soil (and water for anaerobic studies) subsamples at predetermined time

intervals (e.g., 0, 1, 3, 7, 14, 30, 60, and 90 days).
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Extraction: Extract the samples using a suitable method, such as the QuEChERS (Quick,

Easy, Cheap, Effective, Rugged, and Safe) method.

Analysis: Analyze the extracts by GC-MS or LC-MS/MS to quantify the parent compound and

identify and quantify its metabolites.

Sample Preparation

Incubation

Analysis

Characterized Soil

Fortify Soil

2,6-DEA Solution

Aerobic Incubation Anaerobic Incubation

Time-course Sampling

QuEChERS Extraction

GC-MS or LC-MS/MS

Degradation Kinetics & Metabolite ID
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Figure 2: Experimental workflow for a soil metabolism study.

Hydrolysis as a Function of pH (OECD Guideline 111)
Objective: To determine the rate of abiotic hydrolysis of 2,6-diethylaniline at different pH

values.

Procedure: A tiered approach is typically followed. A preliminary test is conducted at 50°C in

sterile aqueous buffer solutions at pH 4, 7, and 9. If significant degradation is observed, a more

detailed study is performed at environmentally relevant temperatures to determine the

hydrolysis rate constants and half-lives. The concentration of 2,6-diethylaniline and any major

hydrolysis products are monitored over time using a suitable analytical method like HPLC.

Phototransformation in Water (OECD Guideline 316)
Objective: To determine the rate of direct photolysis of 2,6-diethylaniline in water.

Procedure: This guideline also follows a tiered approach. Initially, a screening test can be

performed to estimate the maximum possible photolysis rate based on the UV-visible

absorption spectrum of the compound. If the screening test indicates potential for photolysis,

an experimental study is conducted. This involves exposing a solution of 2,6-diethylaniline in

purified water to a light source that simulates natural sunlight (e.g., a xenon arc lamp). The

concentration of the compound is measured at various time points to determine the photolysis

rate constant and half-life. The quantum yield, which is a measure of the efficiency of the

photochemical process, can also be determined.

Conclusion
2,6-Diethylaniline is expected to have moderate persistence in the environment. While it is

susceptible to biodegradation, particularly under aerobic conditions, its degradation in

anaerobic environments is slower. The potential for photolysis exists, but its contribution to

overall degradation in natural waters requires further experimental investigation. Due to its

moderate soil sorption and potential for bioaccumulation, the environmental release of 2,6-
diethylaniline should be managed to minimize ecological exposure. Further studies to obtain
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definitive experimental data on hydrolysis, photolysis, and degradation half-lives in various

environmental compartments would allow for a more refined environmental risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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